Cas no 35590-82-0 (2,5-Piperazinedione, 3-[(1S)-1-methylpropyl]-6-(2-methylpropyl)-,(3S,6S)-)

• Product Name: 2,5-Piperazinedione, 3-[(1S)-1-methylpropyl]-6-(2-methylpropyl)-,(3S,6S)-
• CAS No: 35590-82-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1471588
• Update Time: 2024-08-24

2,5-Piperazinedione, 3-[(1S)-1-methylpropyl]-6-(2-methylpropyl)-,(3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3-[(1S)-1-methylpropyl]-6-(2-methylpropyl)-,(3S,6S)-
• 2,5-Piperazinedione, 3-[(1S)-1-methylpropyl]-6-(2-methylpropyl)-, (3S,6S)-

• Inchi： 1S/C12H22N2O2/c1-5-8(4)10-12(16)13-9(6-7(2)3)11(15)14-10/h7-10H,5-6H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： CCMDAWLYCNFDFN-UHFFFAOYSA-N
• SMILES： CCC(C1C(=O)NC(CC(C)C)C(=O)N1)C

Computed Properties

• Exact Mass: 226.16826

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 444.9±38.0 °C(Predicted)
• PSA: 58.2
• pka: 13.27±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives